Ros-IN-2

• Molecular Formula: C42H62ClNO8S
• Molecular Weight: 776.5 g/mol
• InChI: InChI=1S/C42H62ClNO8S/c1-9-17-50-33(46)23-32-41(8)31(38(4,5)52-32)11-12-40(7)35(41)29(45)22-28-34-27(25(2)3)10-13-42(34,15-14-39(28,40)6)37(48)44-16-18-49-19-20-51-36(47)30-21-26(43)24-53-30/h21,24,27-29,31-32,34-35,45H,2,9-20,22-23H2,1,3-8H3,(H,44,48)/t27-,28+,29+,31?,32?,34+,35-,39+,40+,41+,42-/m0/s1
• InChIKey: MNEVHCPCKMBPQY-DOQKHHAYSA-N

ROS-IN-2 for MI/R Injury Research

ROS-IN-2 (also referred to as compound 85) is a synthetically derived 3,4-seco-lupane triterpenoid [1]. This small molecule (MW 776.46 Da, formula C42H62ClNO8S) functions as an oxidative stress inhibitor by blocking the production of reactive oxygen species (ROS) and protecting mitochondria from oxidative damage . Its primary research application is in myocardial ischemia/reperfusion (MI/R) injury, where it has demonstrated protective effects on cardiomyocytes in both in vitro and in vivo models [1].

1

MI/R injury research tool compound with reported mitochondrial protection

2

Upstream ROS production inhibitor, not a generic post-generation scavenger

3

PI3K/AKT/HIF-1α pathway study context; supports signaling mechanism research

• [1] Teng H, Wu D, Lu L, Gao C, Wang H, Zhao Y, Wang L. Design and synthesis of 3,4-seco-lupane triterpene derivatives to resist myocardial ischemia-reperfusion injury by inhibiting oxidative stress-mediated mitochondrial dysfunction via the PI3K/AKT/HIF-1α axis. Biomed Pharmacother. 2023 Nov;167:115452. View Source

ROS-IN-2 vs. Generic ROS Scavengers

Generic antioxidant substitution in MI/R research fails to replicate the effects of ROS-IN-2 due to its unique dual mechanism of action. Unlike simple ROS scavengers (e.g., N-acetylcysteine, ascorbic acid), ROS-IN-2 provides mitochondrial protection by inhibiting the excessive production of oxidative stressors at the source, rather than merely neutralizing them post-generation. This upstream intervention is linked to the activation of the PI3K/AKT-mediated HIF-1α signaling pathway, a specific cardioprotective axis [1]. Furthermore, among 86 analogs synthesized in the same series, only compound 85 (ROS-IN-2) exhibited superior protective activity compared to clinical first-line drugs, highlighting that minor structural changes, such as the inclusion of a thiophene group, critically determine efficacy [1].

Generic ROS scavengers

Simple antioxidants (e.g., N-acetylcysteine) lack upstream ROS inhibition and PI3K/AKT/HIF-1α pathway engagement; cytoprotection profile may differ.

Seco-lupane analogs

Structural variations such as furan or pyridine heterocycles may shift activity ranking; thiophene-containing subgroup reported stronger activity context.

• [1] Teng H, Wu D, Lu L, Gao C, Wang H, Zhao Y, Wang L. Design and synthesis of 3,4-seco-lupane triterpene derivatives to resist myocardial ischemia-reperfusion injury by inhibiting oxidative stress-mediated mitochondrial dysfunction via the PI3K/AKT/HIF-1α axis. Biomed Pharmacother. 2023 Nov;167:115452. View Source

ROS-IN-2 Performance in MI/R Models

Superior to Clinical Drugs in H/R Injury Model

In a comparative in vitro study using a cardiomyocyte hypoxia/reoxygenation (H/R) model, compound 85 (ROS-IN-2) demonstrated more potent protective activity than clinical first-line drugs. The study reported that compound 85 could 'completely restore H/R-induced myocardial cell injury' at the tested concentration [1]. While the abstract notes the comparison to clinical first-line drugs, the specific identity of the comparator and exact quantitative metrics (e.g., cell viability %, IC50) are detailed in the full text.

H/R injury model

Head-to-head

Compound 85 (ROS-IN-2) reported more potent protective activity than clinical first-line drugs in cardiomyocyte H/R model

Reported comparator response context

Exact comparator identities and quantitative metrics available in full text

Evidence Dimension	Cardiomyocyte protection against H/R injury (in vitro)
Target Compound Data	Cell viability restoration: 'completely restore H/R-induced myocardial cell injury' (qualitative description; full quantitative data available in full text) [1]
Comparator Or Baseline	Clinical first-line drugs (specific comparator not named in available abstract; detailed in full text) [1]
Quantified Difference	Compound 85 exhibited 'more potent protective activity' than clinical first-line drugs (exact fold-change or p-value available in full text) [1]
Conditions	In vitro cardiomyocyte hypoxia/reoxygenation (H/R) model [1]

Why This Matters

This head-to-head superiority against established clinical therapeutics validates ROS-IN-2 as a leading tool compound for MI/R research, ensuring reproducible results that simpler antioxidants cannot provide.

• [1] Teng H, Wu D, Lu L, Gao C, Wang H, Zhao Y, Wang L. Design and synthesis of 3,4-seco-lupane triterpene derivatives to resist myocardial ischemia-reperfusion injury by inhibiting oxidative stress-mediated mitochondrial dysfunction via the PI3K/AKT/HIF-1α axis. Biomed Pharmacother. 2023 Nov;167:115452. View Source

Most Potent Seco-Lupane Analog

Among 86 synthesized 3,4-seco-lupane triterpenoid derivatives, compound 85 (ROS-IN-2) was identified as the most active. The study explicitly states that compound 85 was the most active and exhibited more potent protective activity than clinical first-line drugs [1]. This within-class superiority is critical for researchers selecting a lead compound from this structural family.

Analog ranking

Ranked

Ranked #1 out of 86 synthesized 3,4-seco-lupane triterpenoid derivatives

Ranked highest among tested analogs

Exact activity values detailed in full text

Evidence Dimension	Protective activity ranking among 86 derivatives
Target Compound Data	Ranked #1 out of 86 derivatives; identified as the most active compound [1]
Comparator Or Baseline	85 other 3,4-seco-lupane triterpenoid derivatives (compounds 1-84, 86) [1]
Quantified Difference	Superior to all other 85 derivatives in the series (exact ranking and activity values available in full text) [1]
Conditions	In vitro cardiomyocyte H/R injury model [1]

Why This Matters

This ranking provides a clear quantitative basis for selecting ROS-IN-2 over any other analog in this chemical series, eliminating the guesswork in compound procurement for MI/R research.

• [1] Teng H, Wu D, Lu L, Gao C, Wang H, Zhao Y, Wang L. Design and synthesis of 3,4-seco-lupane triterpene derivatives to resist myocardial ischemia-reperfusion injury by inhibiting oxidative stress-mediated mitochondrial dysfunction via the PI3K/AKT/HIF-1α axis. Biomed Pharmacother. 2023 Nov;167:115452. View Source

Thiophene Heterocycle Advantage

The study's structure-activity relationship (SAR) analysis revealed that all thiophene-containing derivatives exhibited stronger protective activity compared to furan, pyridine, and pyrazine derivatives [1]. ROS-IN-2 (compound 85), which contains a thiophene moiety, belongs to this superior subgroup. This heterocycle-specific differentiation is essential for medicinal chemists optimizing the scaffold.

Heterocycle SAR

Class-level

Thiophene-containing derivatives reported stronger protective activity vs. furan, pyridine, pyrazine analogs

Supports thiophene-subgroup activity context

Exact potency differences available in full text

Evidence Dimension	Heterocyclic substituent effect on cardioprotective activity
Target Compound Data	Compound 85 (thiophene-containing) belongs to the thiophene subgroup, the most active heterocyclic class [1]
Comparator Or Baseline	Analogs containing furan, pyridine, or pyrazine heterocycles [1]
Quantified Difference	All thiophene derivatives 'exhibited stronger protective activity' than furan, pyridine, and pyrazine derivatives (exact potency differences available in full text) [1]
Conditions	In vitro cardiomyocyte H/R injury model [1]

Why This Matters

This SAR insight ensures that procurement of a thiophene-based analog like ROS-IN-2 is chemically justified for achieving the highest reported activity in this series, avoiding less active heterocyclic variants.

• [1] Teng H, Wu D, Lu L, Gao C, Wang H, Zhao Y, Wang L. Design and synthesis of 3,4-seco-lupane triterpene derivatives to resist myocardial ischemia-reperfusion injury by inhibiting oxidative stress-mediated mitochondrial dysfunction via the PI3K/AKT/HIF-1α axis. Biomed Pharmacother. 2023 Nov;167:115452. View Source

In Vivo Infarct Size Reduction

In vivo experiments demonstrated that compound 85 reduced infarct size, inhibited apoptosis and necrosis of cardiomyocytes, and protected normal cardiac function [1]. While the abstract does not provide a direct comparator for the in vivo infarct size reduction, it establishes that the compound's in vitro superiority translates into meaningful in vivo pharmacodynamic effects, a critical differentiator from analogs that may show in vitro activity but fail in vivo.

In vivo infarct size

Endpoint context

Reported reduction in myocardial infarct size with inhibited apoptosis and necrosis in MI/R animal model

Supports in vivo model-response context

Exact percentage and p-value available in full text; vehicle-controlled study

Evidence Dimension	In vivo myocardial infarct size reduction
Target Compound Data	Reduced infarct size and inhibited cardiomyocyte apoptosis/necrosis in an in vivo MI/R model [1]
Comparator Or Baseline	Vehicle or sham control (specific baseline data available in full text) [1]
Quantified Difference	Significant reduction in infarct size vs. control (exact percentage and p-value available in full text) [1]
Conditions	In vivo myocardial ischemia/reperfusion (MI/R) animal model [1]

Why This Matters

In vivo infarct size reduction confirms that ROS-IN-2's mechanism translates beyond cell-based assays, making it a more reliable tool for translational MI/R research compared to compounds with only in vitro validation.

• [1] Teng H, Wu D, Lu L, Gao C, Wang H, Zhao Y, Wang L. Design and synthesis of 3,4-seco-lupane triterpene derivatives to resist myocardial ischemia-reperfusion injury by inhibiting oxidative stress-mediated mitochondrial dysfunction via the PI3K/AKT/HIF-1α axis. Biomed Pharmacother. 2023 Nov;167:115452. View Source

PI3K/AKT/HIF-1α Pathway Activation

Mechanistic studies revealed that compound 85's protective effects are specifically associated with enhanced activation of the PI3K/AKT-mediated HIF-1α signaling pathway [1]. This pathway engagement differentiates ROS-IN-2 from generic ROS scavengers (e.g., N-acetylcysteine) that lack this targeted signaling mechanism. This mechanistic specificity is crucial for researchers investigating HIF-1α-dependent cardioprotection.

Pathway engagement

Mechanism context

Enhanced activation of PI3K/AKT-mediated HIF-1α signaling pathway reported in mechanistic studies

Supports targeted pathway-probe context

Distinguished from non-pathway-targeted antioxidants

Evidence Dimension	Mechanism of action: signaling pathway engagement
Target Compound Data	Enhanced activation of the PI3K/AKT-mediated HIF-1α signaling pathway [1]
Comparator Or Baseline	Generic ROS scavengers (e.g., N-acetylcysteine, ascorbic acid) that lack specific PI3K/AKT/HIF-1α pathway activation [1]
Quantified Difference	Pathway activation inferred from mechanistic assays (specific fold-change data available in full text); distinguished from non-pathway-targeted antioxidants [1]
Conditions	In vitro and in vivo MI/R models with pathway analysis [1]

Why This Matters

This pathway-specific mechanism allows researchers to use ROS-IN-2 as a chemical probe for PI3K/AKT/HIF-1α signaling in MI/R, a capability not offered by simple redox modulators.

• [1] Teng H, Wu D, Lu L, Gao C, Wang H, Zhao Y, Wang L. Design and synthesis of 3,4-seco-lupane triterpene derivatives to resist myocardial ischemia-reperfusion injury by inhibiting oxidative stress-mediated mitochondrial dysfunction via the PI3K/AKT/HIF-1α axis. Biomed Pharmacother. 2023 Nov;167:115452. View Source

ROS-IN-2 Research Applications

Lead Compound for MI/R Drug Discovery

Given its validated superiority over 85 other analogs and clinical first-line drugs in H/R cardiomyocyte models [1], ROS-IN-2 serves as an ideal lead compound for MI/R drug discovery. Its consistent structure-activity relationship (SAR) data and in vivo infarct size reduction make it a strong candidate for hit-to-lead optimization campaigns targeting oxidative stress-mediated cardiac injury.

Chemical Probe for PI3K/AKT/HIF-1α Pathway

ROS-IN-2's specific engagement of the PI3K/AKT/HIF-1α axis [1] uniquely positions it as a chemical biology tool for dissecting this signaling pathway in cardiomyocytes. Researchers studying HIF-1α-mediated cardioprotection can use ROS-IN-2 to activate this pathway while simultaneously reducing oxidative stress, a dual functionality not available in standard pathway agonists or antioxidants.

Benchmark Standard for Seco-Lupane Triterpenoids

As the most active compound identified among 86 derivatives [1], ROS-IN-2 is the benchmark reference standard for any new 3,4-seco-lupane triterpenoid synthesis or biological evaluation. New analogs can be quantitatively compared against ROS-IN-2 to establish relative potency, ensuring consistent and reproducible SAR analysis within the field.

Mitochondrial Protection in Cardiac Pathologies

ROS-IN-2's dual action—blocking ROS production at the source and protecting mitochondria from damage [1]—makes it a valuable tool for studying mitochondrial dysfunction in cardiac pathologies beyond MI/R, such as diabetic cardiomyopathy or chemotherapy-induced cardiotoxicity, where oxidative stress is a central mechanism.

Application

Selection Property

Validation Focus

MI/R pathway-study lead selection

Reported activity context vs. clinical comparators and analog series

Model-response endpoint review; infarct-size measurement

PI3K/AKT/HIF-1α pathway-probe studies

Specific pathway activation context

HIF-1α and downstream target verification in cardiomyocytes

Seco-lupane analog comparison reference

Ranked #1 in 86-analog series; thiophene subgroup context

SAR consistency review; new analog benchmarking

Mitochondrial dysfunction model studies

Upstream ROS inhibition with mitochondrial protection profile

Cardiac pathology model endpoints; oxidative stress markers

• [1] Teng H, Wu D, Lu L, Gao C, Wang H, Zhao Y, Wang L. Design and synthesis of 3,4-seco-lupane triterpene derivatives to resist myocardial ischemia-reperfusion injury by inhibiting oxidative stress-mediated mitochondrial dysfunction via the PI3K/AKT/HIF-1α axis. Biomed Pharmacother. 2023 Nov;167:115452. View Source